1-(3-(4-(4-acetylphenyl)piperazin-1-yl)-3-oxopropyl)-4-ethylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 12-[3-[4-(4-acetylphenyl)piperazin-1-yl]-3-oxopropyl]-8-ethyl-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C24H26N6O3S/c1-3-29-23(33)22-19(10-15-34-22)30-20(25-26-24(29)30)8-9-21(32)28-13-11-27(12-14-28)18-6-4-17(5-7-18)16(2)31/h4-7,10,15H,3,8-9,11-14H2,1-2H3
• InChI Key: CADZQMCVPDTLRZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)N4CCN(CC4)C5=CC=C(C=C5)C(=O)C
• Molecular Formula: C24H26N6O3S
• Molecular Weight: 478.6 g/mol
• CAS No.: 892286-19-0

Description

1-(3-(4-(4-acetylphenyl)piperazin-1-yl)-3-oxopropyl)-4-ethylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a useful research compound. Its molecular formula is C24H26N6O3S and its molecular weight is 478.57. The purity is usually 95%.
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Scientific Research Applications

Antihypertensive Agents

Research by Bayomi et al. (1999) on a series of 1,2,4-triazolol[1,5-alpha]pyrimidines, which share structural similarities with the queried compound, demonstrates their potential as antihypertensive agents. This study synthesized compounds bearing morpholine, piperidine, or piperazine moieties and tested them for antihypertensive activity, with several showing promising results. Such findings underscore the potential of structurally related compounds in developing new antihypertensive drugs (Bayomi et al., 1999).

Antimicrobial Activity

El-Agrody et al. (2001) synthesized novel [1,2,4]triazolo[1,5-c]pyrimidines and tested their antimicrobial activity. The study demonstrates the potential of this chemical family in contributing to the development of new antimicrobial agents. This research suggests that compounds with similar structural features could also possess antimicrobial properties, highlighting an area of application for the compound (El-Agrody et al., 2001).

Serotonin Antagonist

Watanabe et al. (1992) explored the synthesis and serotonin (5-HT2) antagonist activity of bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives, indicating their potential use in treating conditions related to serotonin imbalance. This research illustrates the broader scientific interest in developing compounds with specific biological activities related to neurotransmitter regulation (Watanabe et al., 1992).

Anticancer and Antitumor Agents

Further research within the chemical families related to the compound has explored potential applications in cancer treatment. For example, the synthesis of chromeno[4,3-b]pyridine derivatives and their evaluation as breast cancer agents demonstrate the ongoing search for novel anticancer compounds. These studies suggest a potential area of application for similar compounds in cancer research and treatment (Ghada E. Abd El Ghani, M. A. Elmorsy, Mona E. Ibrahim, 2022).

Mechanism of Action

Target of Action

The primary targets of this compound are ATF4 and NF-kB proteins . These proteins play a crucial role in the regulation of neuroprotection and anti-inflammatory responses .

Mode of Action

The compound interacts with its targets by binding to the active residues of ATF4 and NF-kB proteins . This interaction results in the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway .

Biochemical Pathways

The compound affects the NF-kB inflammatory pathway . This pathway is involved in the regulation of immune and inflammatory responses. The compound’s action leads to the inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .

Pharmacokinetics

It’s worth noting that the compound’s efficacy is likely influenced by its ability to interact favorably with its target proteins .

Result of Action

The compound exhibits promising neuroprotective and anti-inflammatory properties . It reduces the expression of the endoplasmic reticulum (ER) chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells . This leads to significant anti-neuroinflammatory properties and neuroprotective activity .